Cas no 2025511-22-0 (1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-imidazol-2-amine)

• Product Name: 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-imidazol-2-amine
• CAS No: 2025511-22-0
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 6343819
• PubChem ID: 165482821
• Update Time: 2025-10-29

1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-imidazol-2-amine
• 1-{[1-(propan-2-yl)-1H-imidazol-2-yl]methyl}-1H-imidazol-2-amine
• EN300-1110418
• 2025511-22-0

• Inchi： 1S/C10H15N5/c1-8(2)15-6-4-12-9(15)7-14-5-3-13-10(14)11/h3-6,8H,7H2,1-2H3,(H2,11,13)
• InChI Key： BHYZFXPALFGKTL-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CN1C=CN=C1N)C(C)C

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-{1-(propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-imidazol-2-amine

Chemical Compound CAS No. 2025511-22-0: 1-{1-(Propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-imidazol-2-amine

The compound with CAS No. 2025511-22-0, known as 1-{1-(Propan-2-yl)-1H-imidazol-2-ylmethyl}-1H-imidazol-2-amine, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of a propan-2-yl group and an imidazole ring in its structure makes it unique and opens up possibilities for its application in drug design, catalysis, and electronic materials.

Imidazole derivatives have been extensively studied due to their versatile properties, including high thermal stability, strong electron-withdrawing capabilities, and the ability to form stable complexes with metal ions. The propan-2-yl group in this compound adds bulkiness to the molecule, which can influence its solubility, stability, and reactivity in different chemical environments. Recent studies have shown that such modifications can significantly enhance the bioavailability of drugs or improve the efficiency of catalysts in industrial processes.

The synthesis of CAS No. 2025511-22-0 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly oxidation or reduction steps to achieve the desired structure. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to accelerate the formation of imidazole derivatives while maintaining high selectivity.

In terms of applications, CAS No. 2025511-22-0 has shown promise in the field of drug discovery. Its imidazole core is known to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold for developing new therapeutic agents. A recent study highlighted its potential as an inhibitor of certain kinases involved in cancer cell proliferation. The addition of the propan-2-yl group further enhances its pharmacokinetic properties, making it a strong candidate for preclinical testing.

Beyond pharmaceutical applications, this compound has also been investigated for its role in catalysis. The nitrogen atoms in the imidazole ring can act as Lewis bases, enabling the formation of metal complexes that exhibit catalytic activity in organic transformations. For example, researchers have reported its use as a ligand in palladium-catalyzed cross-coupling reactions, which are critical in synthesizing complex organic molecules for materials science.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 2025511-22-0. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-electron delocalization across the imidazole rings, which contributes to its stability and reactivity. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and application.

In conclusion, CAS No. 2025511_